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Compound of Interest

Compound Name: 2-Nitro-1-propanol

Cat. No.: B1209518 Get Quote

Solubility Profile of 2-Nitro-1-propanol: A
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 2-Nitro-1-propanol
in water and various organic solvents. Due to the limited availability of specific quantitative data

in publicly accessible literature, this document focuses on qualitative solubility descriptions and

provides a standardized experimental protocol for determining precise solubility values.

Quantitative Solubility Data
Extensive searches of scientific databases and chemical reference materials did not yield

specific quantitative solubility data for 2-Nitro-1-propanol. The compound is consistently

described qualitatively. This information is summarized in the table below.

Solvent CAS Number Formula
Solubility
Description

Citation

Water 7732-18-5 H₂O Slightly soluble [1][2][3][4][5]

Ethanol 64-17-5 C₂H₅OH Readily soluble [6]

Ethyl Acetate 141-78-6 C₄H₈O₂ Readily soluble [6]
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Experimental Protocol for Solubility Determination
The following is a detailed methodology for the experimental determination of the solubility of 2-
Nitro-1-propanol, adapted from the widely accepted shake-flask method. This method is

suitable for generating precise quantitative solubility data.

Principle
The shake-flask method involves creating a saturated solution of the solute (2-Nitro-1-
propanol) in the solvent of interest at a constant temperature. The concentration of the solute

in the saturated solution is then determined analytically, which represents its solubility at that

temperature.

Materials and Equipment
2-Nitro-1-propanol (high purity)

Solvent of interest (e.g., water, ethanol, ethyl acetate)

Analytical balance

Constant temperature shaker bath or incubator

Centrifuge

Syringe filters (e.g., 0.45 µm PTFE or other appropriate material)

Volumetric flasks and pipettes

Analytical instrument for quantification (e.g., UV-Vis spectrophotometer, HPLC, GC)

Procedure
Preparation of Supersaturated Solution: Add an excess amount of 2-Nitro-1-propanol to a

known volume of the solvent in a sealed flask or vial. The presence of undissolved solid is

crucial to ensure saturation.

Equilibration: Place the sealed flask in a constant temperature shaker bath set to the desired

temperature (e.g., 25 °C). Agitate the mixture for a sufficient period (typically 24-48 hours) to
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ensure equilibrium is reached.

Phase Separation: After equilibration, allow the solution to stand undisturbed at the same

temperature for a period to allow the excess solid to settle. For finer suspensions,

centrifugation can be used to facilitate separation.

Sample Withdrawal and Filtration: Carefully withdraw an aliquot of the clear supernatant

using a pipette. Immediately filter the aliquot using a syringe filter to remove any remaining

undissolved microparticles. This step is critical to prevent overestimation of solubility.

Quantification:

Gravimetric Analysis: A known volume of the filtered saturated solution can be evaporated

to dryness, and the mass of the remaining 2-Nitro-1-propanol is measured.

Spectroscopic/Chromatographic Analysis: Dilute the filtered saturated solution to a

concentration that falls within the linear range of a pre-established calibration curve.

Analyze the diluted solution using a suitable analytical technique (UV-Vis, HPLC, or GC) to

determine the concentration of 2-Nitro-1-propanol.

Data Reporting: Express the solubility in appropriate units, such as grams per 100 mL of

solvent ( g/100 mL) or moles per liter (mol/L).

Visualization of Solubility Relationships
The following diagram illustrates the general solubility characteristics of 2-Nitro-1-propanol
based on the principles of "like dissolves like." The polarity of the solvent plays a key role in its

ability to dissolve this polar nitroalcohol.
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Solubility of 2-Nitro-1-propanol in Different Solvent Types.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1209518?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209518?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

